Cas no 1214368-64-5 (5-Chloro-2-fluoro-3-phenylpyridine)

5-Chloro-2-fluoro-3-phenylpyridine is a halogenated pyridine derivative with a phenyl substituent, offering a versatile scaffold for pharmaceutical and agrochemical applications. Its unique structure, featuring both chloro and fluoro substituents, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate in medicinal chemistry. The electron-withdrawing effects of the halogens improve stability while facilitating further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and other heterocyclic compounds. High purity and consistent quality ensure reliable performance in research and industrial processes. Its balanced lipophilicity and steric properties contribute to its utility in drug discovery and material science.

5-Chloro-2-fluoro-3-phenylpyridine structure

1214368-64-5 structure

Product Name:5-Chloro-2-fluoro-3-phenylpyridine

CAS No:1214368-64-5

MF:C₁₁H₇ClFN

MW:207.631385087967

CID:4925694

Update Time:2025-06-09

5-Chloro-2-fluoro-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-fluoro-3-phenylpyridine
- 5-Chloro-2-fluoro-3-phenylpyridine
- Inchi： 1S/C11H7ClFN/c12-9-6-10(11(13)14-7-9)8-4-2-1-3-5-8/h1-7H
- InChI Key： WWZWIRYPXATJPD-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1)C1C=CC=CC=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 182
XLogP3: 3.5
Topological Polar Surface Area: 12.9

5-Chloro-2-fluoro-3-phenylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023025581-250mg	5-Chloro-2-fluoro-3-phenylpyridine	1214368-64-5	97%	250mg	$693.60	2023-09-04
Alichem	A023025581-500mg	5-Chloro-2-fluoro-3-phenylpyridine	1214368-64-5	97%	500mg	$1009.40	2023-09-04
Alichem	A023025581-1g	5-Chloro-2-fluoro-3-phenylpyridine	1214368-64-5	97%	1g	$1848.00	2023-09-04

5-Chloro-2-fluoro-3-phenylpyridine Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

Additional information on 5-Chloro-2-fluoro-3-phenylpyridine

5-Chloro-2-fluoro-3-phenylpyridine (CAS No. 1214368-64-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-Chloro-2-fluoro-3-phenylpyridine (CAS No. 1214368-64-5) has emerged as a critical intermediate for the development of advanced pharmaceuticals, agrochemicals, and functional materials. This heterocyclic compound, characterized by its unique halogenated pyridine core, offers exceptional reactivity and selectivity, making it a sought-after reagent in synthetic chemistry. Researchers and industries alike are increasingly exploring its potential, driven by the growing demand for halogenated pyridine derivatives in drug discovery and material science.

The structural features of 5-Chloro-2-fluoro-3-phenylpyridine—a chloro group at the 5-position, a fluoro substituent at the 2-position, and a phenyl ring at the 3-position—endow it with distinct electronic and steric properties. These attributes facilitate its use in cross-coupling reactions, nucleophilic substitutions, and other transformative processes. Its CAS No. 1214368-64-5 is frequently cited in patent literature, underscoring its relevance in the synthesis of bioactive molecules and specialty chemicals.

Recent trends in organic synthesis highlight the importance of fluorinated pyridines, as fluorine incorporation often enhances metabolic stability and bioavailability in drug candidates. The 5-Chloro-2-fluoro-3-phenylpyridine scaffold aligns with this trend, offering a platform for the development of next-generation therapeutics. Its applications extend to catalysis and ligand design, where its halogenated framework can modulate metal coordination environments.

From an industrial perspective, the scalability of CAS 1214368-64-5 synthesis is a key consideration. Advances in continuous-flow chemistry and green synthetic methods have streamlined its production, reducing waste and improving yields. This aligns with the broader shift toward sustainable chemistry, a topic of significant interest in both academic and corporate research circles.

In summary, 5-Chloro-2-fluoro-3-phenylpyridine (CAS No. 1214368-64-5) represents a cornerstone of modern synthetic chemistry. Its versatility, coupled with its alignment with cutting-edge research themes like fluorination strategies and green synthesis, ensures its continued prominence in scientific and industrial applications.